Cas no 6397-38-2 (3-Chloro-N-2-(methylthio)phenylpropanamide)

• Product Name: 3-Chloro-N-2-(methylthio)phenylpropanamide
• CAS No: 6397-38-2
• MF: C₁₀H₁₂ClNOS
• MW: 229.726380348206
• MDL: MFCD08569888
• CID: 500704
• PubChem ID: 17126928
• Update Time: 2025-04-19

3-Chloro-N-2-(methylthio)phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N-(2-(methylthio)phenyl)propanamide
• 3-chloro-N-(2-methylsulfanylphenyl)propanamide
• 3-CHLORO-N-[2-(METHYLTHIO)PHENYL]PROPANAMIDE
• 3-chloro-N-[2-(methylthio)phenyl]propanamide(SALTDATA: FREE)
• Propanamide,3-chloro-N-[2-(methylthio)phenyl]-
• 3-chloro-N-[2-(methylsulfanyl)phenyl]propanamide
• AC1Q4GWM
• AGN-PC-01BSKK
• ALBB-003549
• BBL015649
• CTK5C0327
• MolPort-005-310-941
• SBB047025
• MFCD08569888
• Z56385270
• AKOS003398507
• UPCMLD0ENAT5971016:001
• EN300-25836
• 6397-38-2
• CS-0243051
• VS-04987
• DTXSID90589298
• 3-Chloro-N-2-(methylthio)phenylpropanamide

• MDL： MFCD08569888
• Inchi： 1S/C10H12ClNOS/c1-14-9-5-3-2-4-8(9)12-10(13)6-7-11/h2-5H,6-7H2,1H3,(H,12,13)
• InChI Key： GVBUGAFESKFYMX-UHFFFAOYSA-N
• SMILES： ClCCC(NC1C=CC=CC=1SC)=O

Computed Properties

• Exact Mass: 229.03300
• Monoisotopic Mass: 229.0328129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 399.0±27.0 °C at 760 mmHg
• Flash Point: 195.1±23.7 °C
• Refractive Index: 1.58
• PSA: 54.40000
• LogP: 3.04890
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-Chloro-N-2-(methylthio)phenylpropanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides